N-(12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)isonicotinamide

• IUPAC Name: N-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C24H17N3O3/c28-22(13-9-11-25-12-10-13)26-27-23(29)20-18-14-5-1-2-6-15(14)19(21(20)24(27)30)17-8-4-3-7-16(17)18/h1-12,18-21H,(H,26,28)
• InChI Key: HJZVVGUFOGSDAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C3C4C(C(C2=C1)C5=CC=CC=C35)C(=O)N(C4=O)NC(=O)C6=CC=NC=C6
• Molecular Formula: C24H17N3O3
• Molecular Weight: 395.4 g/mol

Description

N-(12,14-dioxo-11,12,14,15-tetrahydro-9H-9,10-[3,4]epipyrroloanthracen-13(10H)-yl)isonicotinamide is a useful research compound. Its molecular formula is C24H17N3O3 and its molecular weight is 395.418. The purity is usually 95%.
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Scientific Research Applications

• Antioxidant and Antiplatelet Activity

  A study reported the synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-1(2)-yl)-2-(R-thio) acetamides, exhibiting antioxidant properties in rat liver homogenate and in vitro antiplatelet activity (Stasevych et al., 2022).

• SIRT1 Enzyme Inhibition and Tumor Cell Growth Inhibition

  Another research discovered a scaffold similar to the queried compound as a hSIRT1 inhibitor. This compound showed significant inhibition of SIRT1 activity and dose-dependent increase in p53K382 acetylation in breast cancer cell lines (Alvala et al., 2012).

• Antidepressant Effect in Mice

  Tetracyclic compounds related to the queried compound were synthesized and investigated for their antidepressant activity in mice, showing significant reduction in immobility times (Karama et al., 2016).

• Antimicrobial Activity

  The synthesis of N-(9,10-dioxo-9,10-dihydro-anthracen-2-yl)-acetamide derivatives demonstrated antimicrobial activity against various bacterial and fungal strains (Gouda et al., 2010).

• pH Fluorescent Probe for Living Cells

  A compound based on naphthalimide, similar to the queried compound, was synthesized and used as a pH fluorescent probe for monitoring acidic and alkaline pH in living cells (Jiao et al., 2019).

• Xanthine Oxidase Inhibition

  Research on N-(3-(1H-tetrazol-1-yl)phenyl)isonicotinamide derivatives, structurally similar to the queried compound, showed potential as novel xanthine oxidase inhibitors (Zhang et al., 2019).

• Ultrasound Assisted Synthesized Polycyclic Azetidine Derivatives

  N-(7-R)-2-oxa-8-azabicyclo[4.2.0]octan-8-yl)isonicotinamide derivatives were synthesized and showed potent antibacterial and anti-inflammatory activities (Chavan et al., 2020).